Cas no 68171-52-8 (N-Linoleoylethanolamine)

• Product Name: N-Linoleoylethanolamine
• CAS No: 68171-52-8
• MF: C₂₀H₃₇NO₂
• MW: 323.513286352158
• CID: 507143
• PubChem ID: 329817385
• Update Time: 2025-04-19

N-Linoleoylethanolamine Chemical and Physical Properties

Names and Identifiers

• 9,12-Octadecadienamide,N-(2-hydroxyethyl)-, (9Z,12Z)-
• Linoleoyl Ethanolamide
• Linoleyl ethanolamide
• N-Linoleoylethanolamine
• N-(2-Hydroxyethyl)-(Z,Z)-9,12-octadecadienamide
• N-(2-Hydroxyethyl)linoleamide
• HMS1989M11
• N-(2-Hydroxyethyl)-linoleamide
• BML2-B11
• UNII-889DYX0816
• IDI1_033999
• Linoleamide MEA
• NAE 18:2
• ANANDAMIDE (18:2,n-6)
• EINECS 269-029-6
• MFCD00674434
• N-(2-Hydroxyethyl)-9Z,12Z-octadecadienamide
• (9Z,12Z)-Octadeca-9,12-dienoic acid (2-hydroxy-ethyl)-amide
• NCGC00161191-06
• N-(2-Hydroxyethyl)-9,12-octadecadienamide
• Linoleoylethanolamide
• NCGC00161191-05
• (9Z,12Z)-N-(2-hydroxyethyl)octadeca-9,12-dienamide
• SR-01000946650
• N-(9Z,12Z-Octadecadienoyl)ethanolamine
• Linoleoyl Ethanolamide?
• BRD-K87905482-001-01-6
• DTXSID10887223
• BSPBio_001529
• LINOLEIC ACID MONOETHANOLAMIDE
• N-(9Z,12Z-octadecadienoyl)-ethanolamine
• LMFA08040004
• SR-01000946650-1
• CHEMBL149859
• 9,12-Octadecadienamide,N-(2-hydroxyethyl)-,(9Z,12Z)-
• NCGC00161191-04
• Monoethanolamine linoleic acid amide
• (9Z,12Z)-N-(2-Hydroxyethyl)octadeca-9,12-dien-1-amide
• N-cis-9-cis-12-Octadecadienoylethanolamine
• n-linoleoylethanolamide
• 9,12-Octadecadienamide, N-(2-hydroxyethyl)-, (Z,Z)-
• 889DYX0816
• Linoleoyl monoethanolamide
• 9,12-Octadecadienamide, N-(2-hydroxyethyl)-
• Q27132980
• NCGC00161191-03
• CHEBI:64032
• BDBM50056471
• linoleic monoethanolamide
• HMS3649F09
• HMS1791M11
• NAE(18:2)
• 9,12-Octadecadienamide, N-(2-hydroxyethyl)-, (9Z,12Z)-
• HMS1361M11
• N-(2-hydroxyethyl)linoleoylamide
• AKOS040759392
• Linoleylethanolamide
• Linoleic ethanolamide
• SCHEMBL653623
• 68171-52-8
• LINOLEAMIDE, N-(2-HYDROXYETHYL)-
• Anandamide (18:2, n-6)
• HMS3402M11

• MDL： MFCD00674434
• Inchi： 1S/C20H37NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(23)21-18-19-22/h6-7,9-10,22H,2-5,8,11-19H2,1H3,(H,21,23)/b7-6-,10-9-
• InChI Key： KQXDGUVSAAQARU-HZJYTTRNSA-N
• SMILES： CCCCC/C=C\C/C=C\CCCCCCCC(NCCO)=O

Computed Properties

• Exact Mass: 323.28200
• Monoisotopic Mass: 323.282429423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 17
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 49.3

Experimental Properties

• Color/Form: Not available
• Density: 0.926±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 38-40 ºC
• Flash Point: Fahrenheit: 57.2 ° f
  Celsius: 14 ° c
  
• Solubility: Almost insoluble (0.023 g/l) (25 º C),
• PSA: 49.33000
• LogP: 5.29930
• Solubility: Soluble in ethanol

N-Linoleoylethanolamine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H319
• Warning Statement： P210-P280-P305+P351+P338-P337+P313-P403+P235
• Hazardous Material transportation number：UN 1170 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： S16; S26; S36
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R11; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acylethanolamines